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Compound of Interest

Compound Name: Ethyl 6-chloro-5-nitronicotinate

Cat. No.: B169116

An In-depth Technical Guide to Ethyl 6-chloro-5-nitronicotinate for Researchers and Drug
Development Professionals

Abstract

Ethyl 6-chloro-5-nitronicotinate is a substituted pyridine derivative of significant interest in
medicinal chemistry and pharmaceutical research. Its unique structural features, comprising a
chlorine atom, a nitro group, and an ethyl ester on the pyridine ring, make it a versatile building
block for the synthesis of a wide array of more complex molecules. This guide provides a
comprehensive overview of its commercial availability, key suppliers, and fundamental
technical information relevant to its application in research and development. While its direct
applications are not as extensively documented as its methyl counterpart, this document aims
to equip researchers with the necessary information to source and utilize this important
chemical intermediate.

Introduction: The Role of Substituted Pyridines in
Drug Discovery

The pyridine scaffold is a ubiquitous feature in a vast number of pharmaceuticals and bioactive
molecules. The incorporation of various substituents onto the pyridine ring allows for the fine-
tuning of a molecule's physicochemical properties, such as its lipophilicity, electronic
distribution, and metabolic stability. This, in turn, can profoundly influence its pharmacokinetic
and pharmacodynamic profile. Halogenated and nitrated pyridines, in particular, serve as key
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intermediates in the synthesis of drugs targeting a range of therapeutic areas. Chlorine-
containing drugs, for instance, are prevalent in the market, with over 250 approved by the FDA.
[1] The presence of a chlorine atom can enhance membrane permeability and metabolic
stability, while a nitro group can be a precursor for an amino group, opening up a plethora of
synthetic possibilities.

Ethyl 6-chloro-5-nitronicotinate (CAS No. 171876-22-5) belongs to this important class of
chemical building blocks. Its structure is primed for nucleophilic substitution at the 6-position
and reduction of the nitro group, making it a valuable starting material for the synthesis of novel
pharmaceutical candidates.

Commercial Availability and Sourcing

The accessibility of starting materials is a critical factor in the planning and execution of
research projects. Ethyl 6-chloro-5-nitronicotinate is available from a number of chemical
suppliers, though it may not be as commonly stocked as its methyl analog, Methyl 6-chloro-5-
nitronicotinate. Researchers should anticipate potential lead times for delivery.

Below is a summary of known suppliers for Ethyl 6-chloro-5-nitronicotinate. It is
recommended to contact these suppliers directly for the most up-to-date information on stock,
purity, and pricing.
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) Product CAS ] Available
Supplier Purity . Notes
Name Number Quantities
Ethyl 6-
) chloro-5- In stock as of
AiFChem S 171876-22-5 97% 59,1049
nitronicotinat early 2026.[2]
e
ETHYL 6-
) Quote
ChemUnivers CHLORO-5-
171876-22-5 - - request
e NITRONICO .
required.[3]
TINATE
Note: This is
a related but
different
Ethyl 6-
compound.
chloro-5-
Included for
BLD Pharm hydroxy-2- N/A - -

methylnicotin

ate

awareness of
similar
structures
from this

supplier.[4]

Note: The commercial availability and specifications are subject to change. Always verify with

the supplier before ordering.

Physicochemical Properties and Safety
Considerations

While a comprehensive, experimentally-derived dataset for Ethyl 6-chloro-5-nitronicotinate is

not readily available in public literature, we can infer some of its properties based on its

structure and data from its close analog, Methyl 6-chloro-5-nitronicotinate.

Inferred Properties:

¢ Molecular Formula: CeH7CIN204
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e Molecular Weight: 230.61 g/mol
e Appearance: Likely a solid at room temperature.

» Solubility: Expected to be soluble in common organic solvents like dichloromethane, ethyl
acetate, and acetone.

Safety and Handling:

No specific safety data sheet (SDS) for Ethyl 6-chloro-5-nitronicotinate was found in the
initial search. However, based on the SDS for the closely related Methyl 6-chloro-5-
nitronicotinate, the following precautions should be taken:

o Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[5][6]

e Precautionary Statements:

o

Wear protective gloves, protective clothing, eye protection, and face protection.[5][7]
o Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][7]

o Use only outdoors or in a well-ventilated area.[5][7]

o IF ON SKIN: Wash with plenty of soap and water.[6][7]

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6][7]

o Store in a well-ventilated place. Keep container tightly closed.[7][8]

Always consult the specific Safety Data Sheet provided by the supplier before handling any
chemical.

Synthetic Pathways and Applications

The synthetic utility of Ethyl 6-chloro-5-nitronicotinate lies in its potential for derivatization.
The pyridine ring is activated towards nucleophilic aromatic substitution at the 6-position due to
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the electron-withdrawing effects of the nitro group and the ester. The nitro group itself can be
readily reduced to an amino group, which can then be further functionalized.

A general synthetic workflow utilizing a similar substrate, Methyl 6-chloro-5-nitronicotinate,
involves the reduction of the nitro group to an amine. For example, using tin(ll) chloride in
methanol, Methyl 6-chloro-5-nitronicotinate can be converted to Methyl 5-amino-6-
chloronicotinate.[9] This transformation is a common strategy in the synthesis of various
heterocyclic compounds.

Synthetic Utility of Ethyl 6-chloro-5-nitronicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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